Cas no 29213-05-6 (3H-1,2,4-Triazole-3-thione,5-(2,6-dihydroxyphenyl)-2,4-dihydro-4-(2-propen-1-yl)-)

3H-1,2,4-Triazole-3-thione,5-(2,6-dihydroxyphenyl)-2,4-dihydro-4-(2-propen-1-yl)- structure
29213-05-6 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(2,6-dihydroxyphenyl)-2,4-dihydro-4-(2-propen-1-yl)-
CAS No:29213-05-6
MF:C11H11N3O2S
MW:249.288940668106
CID:266998
PubChem ID:3035342
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,5-(2,6-dihydroxyphenyl)-2,4-dihydro-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,5-(2,6-dihydroxyphenyl)-2,4-dihydro-4-(2-propen-1-yl)-
    • (6Z)-5-hydroxy-6-[4-(prop-2-en-1-yl)-5-thioxo-1,2,4-triazolidin-3-ylidene]cyclohexa-2,4-dien-1-one
    • 4-Allyl-5-(2,6-dihydroxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • EINECS 249-513-3
    • 5-(2,6-Dihydroxyphenyl)-2,4-dihydro-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione
    • DTXSID301134031
    • 29213-05-6
    • NS00050581
    • Inchi: 1S/C11H11N3O2S/c1-2-6-14-10(12-13-11(14)17)9-7(15)4-3-5-8(9)16/h2-5,15-16H,1,6H2,(H,13,17)
    • InChI Key: PRSZKBOCXPFMMP-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C(=CC=CC=2O)O)N1CC=C

Computed Properties

  • Exact Mass: 249.05733
  • Monoisotopic Mass: 249.057197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.7
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.47
  • Boiling Point: 314.9°Cat760mmHg
  • Flash Point: 144.3°C
  • Refractive Index: 1.73
  • PSA: 68.09

3H-1,2,4-Triazole-3-thione,5-(2,6-dihydroxyphenyl)-2,4-dihydro-4-(2-propen-1-yl)- Related Literature

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